Cas no 1214358-01-6 (3-Difluoromethoxy-2,6-dimethylpyridine)

• Product Name: 3-Difluoromethoxy-2,6-dimethylpyridine
• CAS No: 1214358-01-6
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4909896
• Update Time: 2025-10-20

3-Difluoromethoxy-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethoxy-2,6-dimethylpyridine

• Inchi： 1S/C8H9F2NO/c1-5-3-4-7(6(2)11-5)12-8(9)10/h3-4,8H,1-2H3
• InChI Key： AZTWYABAIQFSOA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C)N=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Difluoromethoxy-2,6-dimethylpyridine

3-Difluoromethoxy-2,6-dimethylpyridine: A Comprehensive Overview

3-Difluoromethoxy-2,6-dimethylpyridine, identified by the CAS number 1214358-01-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of 3-Difluoromethoxy-2,6-dimethylpyridine features a pyridine ring substituted with a difluoromethoxy group at the 3-position and methyl groups at the 2 and 6 positions, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-Difluoromethoxy-2,6-dimethylpyridine involves a series of carefully designed chemical reactions. Researchers have employed various methods, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. Recent advancements in catalytic processes have further optimized the synthesis pathway, reducing production costs and enhancing scalability. These developments have made 3-Difluoromethoxy-2,6-dimethylpyridine more accessible for large-scale manufacturing.

The electronic properties of 3-Difluoromethoxy-2,6-dimethylpyridine are particularly intriguing. The presence of electron-withdrawing groups like the difluoromethoxy substituent significantly alters the electronic structure of the pyridine ring. This makes the compound highly suitable for applications in optoelectronics and as a precursor for advanced materials. Recent studies have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic devices, where its unique electronic characteristics can enhance device performance.

In terms of biological applications, 3-Difluoromethoxy-2,6-dimethylpyridine has shown promise in pharmacological research. Its ability to interact with specific biological targets has been explored in drug discovery programs targeting various diseases. For instance, researchers have investigated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. These findings highlight its versatility as a compound with both therapeutic and diagnostic applications.

The environmental impact of 3-Difluoromethoxy-2,6-dimethylpyridine is another area of active research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary results suggest that it exhibits low toxicity under controlled conditions, making it a candidate for eco-friendly chemical processes.

In conclusion, 3-Difluoromethoxy-2,6-dimethylpyridine, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and material science unfold, this compound is poised to play an increasingly important role in shaping future technologies across multiple disciplines.